Cas no 79950-14-4 (2-Allyl-3-hydroxybenzaldehyde)
2-Allyl-3-hydroxybenzaldehyde structure
Product Name:2-Allyl-3-hydroxybenzaldehyde
CAS No:79950-14-4
MF:C10H10O2
MW:162.185203075409
CID:578390
Update Time:2023-08-02
2-Allyl-3-hydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Cuprate(1-), m-chlorodichlorodi-, potassium(9CI)
- Copperpotassium chloride (Cu2KCl3)
- Potassium mu-chlorodichlorodicuprate
- 2-Allyl-3-hydroxybenzaldehyde
- 3-hydroxy-2-prop-2-enylbenzaldehyde
- Benzaldehyde, 3-hydroxy-2-(2-propenyl)-
- 3-Hydroxy-2-(prop-2-en-1-yl)benzaldehyde
- 2-allyl-3hydroxybenzaldehyde
- 2-allyl-3-hydroxy benzaldehyde
- 2-allyl-3-hydroxy-benzaldehyde
- 3-hydroxy-2-allyl benzaldehyde
- AMY22038
- BCP24264
- 3-oxidanyl-2-prop-2-enyl-benzaldehyde
- 3-hydroxy-2-prop-2-en-1-ylbenzaldehyde
- AK122190
- 2-allyl-3-hydroxybenzaldehyde, A
-
- Inchi: 1S/C10H10O2/c1-2-4-9-8(7-11)5-3-6-10(9)12/h2-3,5-7,12H,1,4H2
- InChI Key: QVHRAGBOMUXWRI-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(C=O)=C1CC=C
Computed Properties
- Exact Mass: 156.11503
- Monoisotopic Mass: 156.11503
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3
2-Allyl-3-hydroxybenzaldehyde Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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